N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-5-(trifluoromethyl)-1,3-thiazole-4-carboxamide;hydrochloride

• IUPAC Name: N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-5-(trifluoromethyl)-1,3-thiazole-4-carboxamide;hydrochloride
• InChI: InChI=1S/C14H12F3N3OS.ClH/c15-14(16,17)12-11(19-6-22-12)13(21)20-9-5-7-3-1-2-4-8(7)10(9)18;/h1-4,6,9-10H,5,18H2,(H,20,21);1H/t9-,10-;/m1./s1
• InChI Key: AUNGHEKNAZQKKR-DHTOPLTISA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)N)NC(=O)C3=C(SC=N3)C(F)(F)F.Cl
• Isomeric SMILES: C1[C@H]([C@@H](C2=CC=CC=C21)N)NC(=O)C3=C(SC=N3)C(F)(F)F.Cl
• Molecular Formula: C14H13ClF3N3OS
• Molecular Weight: 363.8 g/mol
• CAS No.: 2418593-30-1

Description

The compound contains several functional groups, including an amino group, a trifluoromethyl group, and a thiazole group. The presence of these groups suggests that the compound could have a variety of chemical properties and potential applications. The trifluoromethyl group, for example, is often used in pharmaceuticals to improve stability and lipophilicity.

Molecular Structure Analysis

The molecular structure of a compound can greatly influence its properties and reactivity. The presence of the trifluoromethyl group could make the compound more lipophilic, which could influence its solubility and its ability to cross biological membranes.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. The trifluoromethyl group, for example, can increase the compound’s lipophilicity, which could influence properties like solubility and boiling point.

Scientific Research Applications

Asymmetric Synthesis

The compound has been utilized in the efficient asymmetric synthesis of related molecules, which are potential treatments for human papillomavirus infections. This process involves asymmetric reductive amination and highlights the compound's utility in the synthesis of therapeutically relevant molecules (Boggs et al., 2007).

Antimicrobial and Antitumor Activity

Research has explored the synthesis of thiazole derivatives, including structures similar to N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-5-(trifluoromethyl)-1,3-thiazole-4-carboxamide, and their antimicrobial activity. These compounds have shown potential in inhibiting the growth of human tumor cells, indicating their significance in developing new anticancer agents (Basavarajaiah & Mruthyunjayaswamy, 2008); (Ostapiuk et al., 2017).

Synthesis and Characterization for Various Applications

Multiple studies have been conducted on the synthesis and characterization of compounds structurally related to N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-5-(trifluoromethyl)-1,3-thiazole-4-carboxamide, demonstrating its relevance in diverse scientific applications. These studies include the creation of novel organic compounds and the examination of their properties for various applications, such as dyeing polyester fibers and evaluating their biological activities (Talupur et al., 2021); (Khalifa et al., 2015).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be used as a drug, it could interact with biological targets such as enzymes or receptors. The trifluoromethyl group is often found in pharmaceuticals and could influence the compound’s biological activity.